Procion Red MX 8B (>80per cent)
Procion Red MX 8B (>80per cent)
Brand Name:
Vulcanchem
CAS No.:
57583-69-4
VCID:
VC0116563
InChI:
InChI=1S/C23H14Cl2N6O10S3.3Na/c24-21-27-22(25)29-23(28-21)26-15-9-12(42(33,34)35)7-11-8-16(43(36,37)38)18(19(32)17(11)15)31-30-14-6-5-10-3-1-2-4-13(10)20(14)44(39,40)41;;;/h1-9,32H,(H,33,34,35)(H,36,37,38)(H,39,40,41)(H,26,27,28,29);;;/q;3*+1/p-3
SMILES:
C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)[O-])N=NC3=C(C4=C(C=C(C=C4C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])NC5=NC(=NC(=N5)Cl)Cl)O.[Na+].[Na+].[Na+]
Molecular Formula:
C₂₃H₁₁Cl₂N₆Na₃O₁₀S₃
Molecular Weight:
767.4 g/mol
Procion Red MX 8B (>80per cent)
CAS No.: 57583-69-4
Reference Standards
VCID: VC0116563
Molecular Formula: C₂₃H₁₁Cl₂N₆Na₃O₁₀S₃
Molecular Weight: 767.4 g/mol
CAS No. | 57583-69-4 |
---|---|
Product Name | Procion Red MX 8B (>80per cent) |
Molecular Formula | C₂₃H₁₁Cl₂N₆Na₃O₁₀S₃ |
Molecular Weight | 767.4 g/mol |
IUPAC Name | trisodium;5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(1-sulfonatonaphthalen-2-yl)diazenyl]naphthalene-2,7-disulfonate |
Standard InChI | InChI=1S/C23H14Cl2N6O10S3.3Na/c24-21-27-22(25)29-23(28-21)26-15-9-12(42(33,34)35)7-11-8-16(43(36,37)38)18(19(32)17(11)15)31-30-14-6-5-10-3-1-2-4-13(10)20(14)44(39,40)41;;;/h1-9,32H,(H,33,34,35)(H,36,37,38)(H,39,40,41)(H,26,27,28,29);;;/q;3*+1/p-3 |
Standard InChIKey | ZZHYREJHWJCRBB-UHFFFAOYSA-K |
SMILES | C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)[O-])N=NC3=C(C4=C(C=C(C=C4C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])NC5=NC(=NC(=N5)Cl)Cl)O.[Na+].[Na+].[Na+] |
Canonical SMILES | C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)[O-])N=NC3=C(C4=C(C=C(C=C4C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])NC5=NC(=NC(=N5)Cl)Cl)O.[Na+].[Na+].[Na+] |
Synonyms | 5-[(4,6-Dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]-2,7-naphthalenedisulfonic Acid Sodium Salt; Reactive Brilliant Red X 6B; |
PubChem Compound | 162829 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume